Cas no 1805590-72-0 (Ethyl 2-bromo-4-cyano-5-fluorobenzoate)
Ethyl 2-bromo-4-cyano-5-fluorobenzoate is a versatile organic compound with distinct structural features. It offers a bromo substituent at the 2-position, a cyano group at the 4-position, and a fluorine atom at the 5-position, providing a unique electronic and steric environment. This compound is highly valued for its potential in organic synthesis, particularly in the construction of complex molecules with specific functional groups. Its availability and purity make it a valuable tool for researchers in the field of organic chemistry.
1805590-72-0 structure
Product Name:Ethyl 2-bromo-4-cyano-5-fluorobenzoate
CAS No:1805590-72-0
MF:C10H7BrFNO2
MW:272.07048535347
CID:4706997
Update Time:2025-07-15
Ethyl 2-bromo-4-cyano-5-fluorobenzoate Chemical and Physical Properties
Names and Identifiers
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- Ethyl 2-bromo-4-cyano-5-fluorobenzoate
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- Inchi： 1S/C10H7BrFNO2/c1-2-15-10(14)7-4-9(12)6(5-13)3-8(7)11/h3-4H,2H2,1H3
- InChI Key： OPQZJNUZFCHCAI-UHFFFAOYSA-N
- SMILES： BrC1C=C(C#N)C(=CC=1C(=O)OCC)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 288
- Topological Polar Surface Area: 50.1
Ethyl 2-bromo-4-cyano-5-fluorobenzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A015018292-250mg |
Ethyl 2-bromo-4-cyano-5-fluorobenzoate |
1805590-72-0 | 97% | 250mg |
489.60 USD | 2021-06-18 | |
| Alichem | A015018292-500mg |
Ethyl 2-bromo-4-cyano-5-fluorobenzoate |
1805590-72-0 | 97% | 500mg |
806.85 USD | 2021-06-18 | |
| Alichem | A015018292-1g |
Ethyl 2-bromo-4-cyano-5-fluorobenzoate |
1805590-72-0 | 97% | 1g |
1,549.60 USD | 2021-06-18 |
Ethyl 2-bromo-4-cyano-5-fluorobenzoate Related Literature
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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